Cas no 1474108-06-9 (1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid)
1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[(tert-Butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylicacid
- EN300-330598
- 1-[(tert-Butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid
- AKOS012431169
- 1474108-06-9
- 1,4-Piperidinedicarboxylic acid, 4-(3-methoxypropyl)-, 1-(1,1-dimethylethyl) ester
- 1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid
-
- MDL: MFCD30488296
- Inchi: 1S/C15H27NO5/c1-14(2,3)21-13(19)16-9-7-15(8-10-16,12(17)18)6-5-11-20-4/h5-11H2,1-4H3,(H,17,18)
- InChI Key: XMJHYCBHMCSNPQ-UHFFFAOYSA-N
- SMILES: OC(C1(CCCOC)CCN(C(=O)OC(C)(C)C)CC1)=O
Computed Properties
- Exact Mass: 301.18892296g/mol
- Monoisotopic Mass: 301.18892296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 76.1Ų
Experimental Properties
- Density: 1.106±0.06 g/cm3(Predicted)
- Boiling Point: 409.2±30.0 °C(Predicted)
- pka: 4.48±0.20(Predicted)
1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-330598-0.05g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 0.05g |
$528.0 | 2023-09-04 | ||
| Enamine | EN300-330598-0.1g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 0.1g |
$553.0 | 2023-09-04 | ||
| Enamine | EN300-330598-0.25g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 0.25g |
$579.0 | 2023-09-04 | ||
| Enamine | EN300-330598-0.5g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 0.5g |
$603.0 | 2023-09-04 | ||
| Enamine | EN300-330598-1g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 1g |
$628.0 | 2023-09-04 | ||
| Enamine | EN300-330598-2.5g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 2.5g |
$1230.0 | 2023-09-04 | ||
| Enamine | EN300-330598-5g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 5g |
$1821.0 | 2023-09-04 | ||
| Enamine | EN300-330598-10g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 10g |
$2701.0 | 2023-09-04 | ||
| Enamine | EN300-330598-1.0g |
1-[(tert-butoxy)carbonyl]-4-(3-methoxypropyl)piperidine-4-carboxylic acid |
1474108-06-9 | 1g |
$0.0 | 2023-06-07 |
1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid
Comprehensive Overview of 1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid (CAS No. 1474108-06-9)
1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid (CAS No. 1474108-06-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a tert-butoxycarbonyl (Boc) protecting group and a 3-methoxypropyl side chain, making it a versatile intermediate for drug discovery. Its molecular structure combines a carboxyl group with a protected amine, enabling applications in peptide coupling and heterocyclic chemistry. Researchers frequently employ this compound in the development of protease inhibitors and CNS-targeting therapeutics, aligning with current trends in precision medicine.
The growing demand for piperidine-based building blocks in medicinal chemistry has positioned CAS No. 1474108-06-9 as a valuable scaffold. Recent literature highlights its role in creating bioactive molecules with improved metabolic stability—a key concern in modern drug design. The compound's Boc protection allows selective deprotection under mild acidic conditions, a feature particularly valued in multi-step syntheses of complex pharmaceuticals. Analytical studies confirm its stability under standard laboratory conditions, with optimal storage recommended at 2-8°C in inert atmospheres.
From a synthetic perspective, 1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid demonstrates remarkable compatibility with modern cross-coupling reactions and click chemistry approaches. This adaptability addresses frequent queries about "water-compatible organocatalysts" and "green chemistry alternatives" in research forums. The 3-methoxypropyl moiety enhances solubility in polar solvents—an essential characteristic for reactions in aqueous systems, which aligns with the pharmaceutical industry's shift toward sustainable solvents.
Quality control protocols for CAS No. 1474108-06-9 typically involve HPLC purity verification (>98%) and comprehensive spectroscopic characterization (1H/13C NMR, LC-MS). These rigorous standards respond to increasing market demands for high-purity intermediates in ADC (antibody-drug conjugate) development—a trending topic in oncology research. The compound's chiral center at the piperidine ring position 4 also makes it relevant to discussions about "stereoselective synthesis," a frequently searched term in synthetic chemistry databases.
In formulation science, the zwitterionic nature of this compound enables unique salt formation capabilities, answering common formulation challenges about "improving API bioavailability." Patent analyses reveal its incorporation in prodrug designs targeting neurological disorders—a hot topic given recent advances in blood-brain barrier penetration technologies. The carboxylic acid functionality permits diverse derivatization pathways, including amide bond formation with various amine-containing bioactive molecules.
Industrial-scale production of 1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid follows GMP-compliant processes when destined for pharmaceutical applications. Supply chain data indicates rising procurement by contract research organizations (CROs) working on GPCR-targeted drugs—another trending area in drug discovery. The compound's structural features satisfy multiple criteria in Lipinski's rule of five, explaining its popularity in early-stage lead optimization programs.
Emerging applications include its use as a precursor for PET radiotracer development, particularly for neuroimaging studies—a field experiencing exponential growth. This connects with frequent searches about "molecular imaging probes" in scientific literature. The methoxypropyl side chain's metabolic stability also makes this compound valuable for investigating drug clearance mechanisms, addressing persistent questions about "improving drug half-life" in pharmacokinetic studies.
Environmental and safety assessments confirm that CAS No. 1474108-06-9 requires standard laboratory precautions without special handling restrictions. This safety profile contributes to its preference over more hazardous alternatives in academic settings, where "benign by design" principles are increasingly emphasized. The compound's stability data sheet recommends protection from prolonged light exposure—a detail often queried by first-time users in chemical forums.
Future research directions may explore its potential in covalent inhibitor design, leveraging the carboxylic acid group for targeted protein binding. This aligns with growing interest in "irreversible enzyme inhibitors" for cancer therapy. The compound's structural modularity also positions it well for fragment-based drug discovery approaches, currently a hot topic in high-throughput screening methodologies.
1474108-06-9 (1-(tert-butoxy)carbonyl-4-(3-methoxypropyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)